Cas no 1507074-10-3 (1-(1H-indazol-7-yl)cyclopentylmethanamine)

• Product Name: 1-(1H-indazol-7-yl)cyclopentylmethanamine
• CAS No: 1507074-10-3
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6427556
• PubChem ID: 97707926
• Update Time: 2025-06-11

1-(1H-indazol-7-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-7-yl)cyclopentylmethanamine
• 1507074-10-3
• EN300-1728423
• [1-(1H-indazol-7-yl)cyclopentyl]methanamine

• Inchi： 1S/C13H17N3/c14-9-13(6-1-2-7-13)11-5-3-4-10-8-15-16-12(10)11/h3-5,8H,1-2,6-7,9,14H2,(H,15,16)
• InChI Key： OJEKCQCYDGYKDK-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=C3C=NNC=23)CCCC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(1H-indazol-7-yl)cyclopentylmethanamine

Introduction to 1-(1H-indazol-7-yl)cyclopentylmethanamine (CAS No. 1507074-10-3)

1-(1H-indazol-7-yl)cyclopentylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1507074-10-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclopentylmethanamine moiety linked to an indazole ring, has garnered attention due to its structural novelty and potential biological activities. The indazole core is a well-known pharmacophore, frequently encountered in various therapeutic agents, while the cyclopentyl group introduces additional conformational flexibility, which can be exploited for optimizing drug-like properties such as solubility and metabolic stability.

The synthesis of 1-(1H-indazol-7-yl)cyclopentylmethanamine involves sophisticated organic transformations that highlight the intersection of heterocyclic chemistry and medicinal chemistry. The indazole ring can be constructed through classical cyclization reactions, such as the Bischler-Napieralski or Skraup reactions, depending on the desired substitution pattern. The subsequent introduction of the cyclopentylmethanamine group typically requires nucleophilic substitution or reductive amination strategies, which must be carefully orchestrated to avoid unwanted side products. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been explored to achieve higher regioselectivity and yield.

Recent advancements in computational chemistry have enabled the rapid screening of analogues derived from 1-(1H-indazol-7-yl)cyclopentylmethanamine, facilitating the identification of structural motifs that may enhance pharmacological potency. Molecular docking studies have been instrumental in predicting binding interactions with target proteins, such as kinases and transcription factors, which are pivotal in diseases like cancer and inflammatory disorders. The cyclopentyl group, in particular, has been shown to modulate ligand binding affinity by influencing the conformational landscape of the indazole core.

In the realm of medicinal chemistry, 1-(1H-indazol-7-yl)cyclopentylmethanamine serves as a versatile scaffold for drug discovery. Its framework allows for modifications at multiple positions, enabling the exploration of diverse biological activities. For instance, derivatives bearing substituents on the indazole ring have demonstrated inhibitory effects on enzymes implicated in metabolic syndromes, while analogues with optimized solubility profiles exhibit promising anti-inflammatory properties. These findings underscore the compound's potential as a lead structure for further development.

The pharmacokinetic profile of 1-(1H-indazol-7-yl)cyclopentylmethanamine is another critical aspect that has been scrutinized in recent research. The cyclopentyl moiety contributes to a favorable balance between lipophilicity and polar surface area, which can influence absorption, distribution, metabolism, and excretion (ADME) properties. Studies employing physicochemical descriptors have revealed that subtle alterations in the substituents can significantly impact these parameters, guiding the design of more optimized candidates for clinical evaluation.

Preclinical investigations have begun to unravel the mechanistic basis of action for compounds structurally related to 1-(1H-indazol-7-yl)cyclopentylmethanamine. Notably, some derivatives have shown selective inhibition of aberrantly activated signaling pathways in cancer cells, suggesting their therapeutic relevance. The ability of these molecules to modulate protein-protein interactions or alter gene expression has opened new avenues for treating complex diseases. Additionally, their potential role in modulating immune responses has been explored in preclinical models of inflammation and autoimmune disorders.

The synthetic methodologies employed in producing 1-(1H-indazol-7-yl)cyclopentylmethanamine have evolved alongside advancements in synthetic organic chemistry. Modern techniques such as flow chemistry and microwave-assisted synthesis have improved reaction efficiency and scalability, making it feasible to produce larger quantities for preclinical testing. Furthermore, green chemistry principles have been integrated into synthetic routes to minimize waste and hazardous byproducts, aligning with sustainable pharmaceutical practices.

The future direction of research on 1-(1H-indazol-7-yl)cyclopentylmethanamine is likely to focus on expanding its therapeutic applications through structure-based drug design. By leveraging high-throughput screening (HTS) platforms and biophysical techniques like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, researchers aim to elucidate detailed binding mechanisms and identify key residues involved in target interactions. This information will guide the development of next-generation analogues with enhanced efficacy and reduced toxicity.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The interdisciplinary nature of modern drug discovery necessitates expertise spanning organic synthesis, computational modeling, pharmacology, and biochemistry. As such, 1-(1H-indazol-7-yl)cyclopentylmethanamine exemplifies how a well-designed molecular scaffold can serve as a foundation for innovative therapeutic strategies.